2-bromo-5-(3-fluorophenyl)-1,3,4-oxadiazole
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| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-5-(3-fluorophenyl)-1,3,4-oxadiazole involves the reaction of 3-fluoroaniline with ethyl bromoacetate to form 2-bromo-5-(3-fluorophenyl)-1,3,4-oxadiazole.", "Starting Materials": [ "3-fluoroaniline", "ethyl bromoacetate", "sodium hydride", "acetonitrile", "water" ], "Reaction": [ "Dissolve 3-fluoroaniline in acetonitrile", "Add sodium hydride to the solution and stir for 30 minutes", "Add ethyl bromoacetate to the solution and stir for 24 hours", "Quench the reaction with water", "Extract the product with ethyl acetate", "Dry the organic layer with sodium sulfate", "Concentrate the solution under reduced pressure", "Purify the product by column chromatography" ] } | |
CAS RN |
1368422-36-9 |
Molecular Formula |
C8H4BrFN2O |
Molecular Weight |
243 |
Purity |
95 |
Origin of Product |
United States |
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